Cas no 1019380-53-0 ((1-propylpiperidin-2-yl)methanamine)

• Product Name: (1-propylpiperidin-2-yl)methanamine
• CAS No: 1019380-53-0
• MF: C₉H₂₀N₂
• MW: 156.268502235413
• CID: 4567744
• PubChem ID: 43187048
• Update Time: 2025-05-21

(1-propylpiperidin-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (1-propylpiperidin-2-yl)methanamine

• Inchi： 1S/C9H20N2/c1-2-6-11-7-4-3-5-9(11)8-10/h9H,2-8,10H2,1H3
• InChI Key： RUZPSFUHBCXGLY-UHFFFAOYSA-N
• SMILES： N1(CCC)CCCCC1CN

Computed Properties

• Exact Mass: 156.162649g/mol
• Monoisotopic Mass: 156.162649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 156.27g/mol
• XLogP3: 1.1
• Topological Polar Surface Area: 29.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on (1-propylpiperidin-2-yl)methanamine

Chemical Profile of (1-propylpiperidin-2-yl)methanamine (CAS No. 1019380-53-0)

(1-propylpiperidin-2-yl)methanamine, identified by its CAS number 1019380-53-0, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This amine derivative features a piperidine ring substituted with a propyl group at the 1-position and a methylamine moiety at the 2-position, making it a versatile intermediate in the development of various pharmacologically active agents.

The molecular structure of (1-propylpiperidin-2-yl)methanamine contributes to its unique chemical properties, including solubility in polar organic solvents and reactivity with a range of functional groups. These characteristics make it a valuable building block in synthetic chemistry, particularly in the construction of more complex molecular architectures. The presence of both an amine and an alkyl-substituted piperidine ring allows for diverse chemical transformations, such as nucleophilic substitution, condensation reactions, and metal-catalyzed coupling processes.

In recent years, research has highlighted the importance of piperidine derivatives in drug discovery. Piperidine scaffolds are commonly found in approved drugs due to their favorable pharmacokinetic properties and ability to interact with biological targets effectively. Among these derivatives, (1-propylpiperidin-2-yl)methanamine has garnered attention for its potential applications in the development of central nervous system (CNS) drugs. The propyl group enhances lipophilicity, while the piperidine ring provides metabolic stability, making it an attractive candidate for further exploration.

One of the most compelling aspects of (1-propylpiperidin-2-yl)methanamine is its role as a precursor in the synthesis of bioactive molecules. For instance, recent studies have demonstrated its utility in the preparation of novel antipsychotic agents. The piperidine core is a key structural element in many antipsychotic drugs, where it contributes to binding affinity and selectivity at neurotransmitter receptors. By incorporating (1-propylpiperidin-2-yl)methanamine into synthetic routes, researchers can fine-tune the pharmacological profile of their compounds to achieve desired therapeutic effects.

The chemical synthesis of (1-propylpiperidin-2-yl)methanamine involves multi-step processes that require careful optimization to ensure high yield and purity. Common synthetic strategies include reductive amination, nucleophilic substitution reactions, and catalytic hydrogenation. Advanced techniques such as flow chemistry have also been employed to improve reaction efficiency and scalability. These methods are critical for producing sufficient quantities of the compound for preclinical and clinical studies.

From a biological perspective, (1-propylpiperidin-2-yl)methanamine exhibits interesting interactions with biological targets. Its amine group can form hydrogen bonds with polar residues in proteins, while the propyl chain provides hydrophobic interactions. This dual functionality makes it an effective modulator of protein-protein interactions and enzyme activity. Researchers have leveraged these properties to develop inhibitors targeting enzymes involved in metabolic disorders and inflammatory diseases.

The pharmacological evaluation of derivatives derived from (1-propylpiperidin-2-yl)methanamine has revealed promising results in preclinical models. For example, certain analogs have shown efficacy in reducing inflammation by modulating cytokine production pathways. Additionally, structural analogs have been investigated for their potential as antiviral agents, where the piperidine scaffold plays a crucial role in viral protease inhibition. These findings underscore the compound's versatility and highlight its potential as a lead molecule in drug development.

In conclusion, (1-propylpiperidin-2-yl)methanamine (CAS No. 1019380-53-0) is a multifaceted compound with significant applications in pharmaceutical chemistry. Its unique structural features enable diverse synthetic pathways and biological interactions, making it a valuable asset in drug discovery efforts. As research continues to uncover new therapeutic targets and synthetic methodologies, the importance of this compound is likely to grow further, solidifying its role as a key intermediate in modern medicinal chemistry.